Cas no 1785543-34-1 (3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol)

3-Amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol is a versatile heterocyclic compound featuring both amino and hydroxyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its cyclopentapyrazole core contributes to structural diversity, enabling applications in the development of biologically active molecules. The presence of polar functional groups enhances solubility and reactivity, facilitating derivatization for tailored chemical modifications. This compound is particularly useful in medicinal chemistry for designing novel therapeutic agents due to its balanced hydrophilicity and scaffold flexibility. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in peptide mimetics, enzyme inhibitors, and other targeted molecular frameworks.
3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol structure
1785543-34-1 structure
Product Name:3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol
CAS No:1785543-34-1
MF:C9H15N3O
MW:181.234901666641
CID:5876866
PubChem ID:84658032
Update Time:2025-06-10

3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol
    • 3-amino-3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propan-1-ol
    • EN300-1774575
    • 1785543-34-1
    • Inchi: 1S/C9H15N3O/c10-7(4-5-13)9-6-2-1-3-8(6)11-12-9/h7,13H,1-5,10H2,(H,11,12)
    • InChI Key: KEOSNUAMLWTSNC-UHFFFAOYSA-N
    • SMILES: OCCC(C1C2=C(CCC2)NN=1)N

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 74.9Ų

3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol Pricemore >>

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Additional information on 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol

Introduction to 3-Amino-3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}propan-1-ol (CAS No. 1785543-34-1)

3-Amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol, also known by its CAS number 1785543-34-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol consists of a cyclopentacpyrazole ring fused to an amino alcohol moiety. The cyclopentacpyrazole ring is a six-membered ring with alternating single and double bonds, which imparts unique electronic and steric properties to the molecule. The amino alcohol functionality adds further complexity and reactivity, contributing to the compound's potential as a bioactive agent.

Recent studies have explored the pharmacological properties of 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits selective inhibition of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity selectively can lead to more effective and less toxic treatments for cancer patients.

In addition to its potential as a kinase inhibitor, 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol has also been investigated for its anti-inflammatory properties. Chronic inflammation is a common underlying factor in many diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.

The pharmacokinetic profile of 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol has also been evaluated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period. Further optimization through medicinal chemistry approaches may enhance these properties even further.

Clinical trials are currently underway to assess the safety and efficacy of 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. However, more extensive studies are needed to fully understand its therapeutic potential and identify any potential side effects or interactions with other medications.

In conclusion, 3-amino-3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol (CAS No. 1785543-34-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will provide valuable insights into its full potential and contribute to the advancement of drug discovery in various disease areas.

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